Cas no 105404-90-8 (Benzene, 1,3,5-tribromo-2,4,6-trimethoxy-)

• Product Name: Benzene, 1,3,5-tribromo-2,4,6-trimethoxy-
• CAS No: 105404-90-8
• MF: C₉H₉Br₃O₃
• MW: 404.877960920334
• CID: 1153480
• PubChem ID: 634171
• Update Time: 2025-11-02

Benzene, 1,3,5-tribromo-2,4,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tribromo-2,4,6-trimethoxy-
• 2,4,6-tribromo-1,3,5-trimethoxybenzene
• G72531
• 1,3,5-Tribromo-2,4,6-trimethoxybenzene
• CS-0415951
• ADAADQHCXJGTIM-UHFFFAOYSA-N
• DTXSID001284936
• DB-216665
• 105404-90-8

• Inchi： 1S/C9H9Br3O3/c1-13-7-4(10)8(14-2)6(12)9(15-3)5(7)11/h1-3H3
• InChI Key： ADAADQHCXJGTIM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1OC)Br)OC)Br)OC

Computed Properties

• Exact Mass: 403.80813g/mol
• Monoisotopic Mass: 401.81018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzene, 1,3,5-tribromo-2,4,6-trimethoxy-

Recent Advances in the Study of Benzene, 1,3,5-tribromo-2,4,6-trimethoxy- (CAS: 105404-90-8): A Comprehensive Research Brief

Benzene, 1,3,5-tribromo-2,4,6-trimethoxy- (CAS: 105404-90-8) is a brominated aromatic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the pharmaceutical and agrochemical industries. This research brief aims to provide an up-to-date overview of the latest studies focusing on this compound, including its synthesis, biological activities, and potential industrial applications. The information presented here is based on peer-reviewed publications and recent technical reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the compound's role as a versatile intermediate in organic synthesis. Researchers have developed novel synthetic routes to produce Benzene, 1,3,5-tribromo-2,4,6-trimethoxy- with higher yields and improved purity. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated an efficient one-pot synthesis method using catalytic bromination under mild conditions, which significantly reduced the environmental impact compared to traditional methods. This advancement is particularly relevant for large-scale production, where sustainability and cost-effectiveness are critical factors.

In the realm of biological applications, Benzene, 1,3,5-tribromo-2,4,6-trimethoxy- has shown promising antimicrobial and antifungal properties. A recent Bioorganic & Medicinal Chemistry Letters article reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study suggested that the bromine and methoxy functional groups play a crucial role in enhancing the compound's binding affinity to bacterial cell membranes, thereby disrupting their integrity. These findings open new avenues for the development of next-generation antimicrobial agents.

Another area of interest is the compound's potential use in material science. A 2022 study in Advanced Materials explored its application as a building block for organic semiconductors. The researchers found that the electron-withdrawing bromine atoms and electron-donating methoxy groups created a unique electronic structure, making the compound suitable for use in optoelectronic devices. This discovery could pave the way for more efficient and sustainable organic electronics, such as flexible displays and solar cells.

Despite these promising developments, challenges remain in the widespread adoption of Benzene, 1,3,5-tribromo-2,4,6-trimethoxy-. For example, its environmental persistence and potential toxicity require further investigation. A 2023 review in Environmental Science & Technology emphasized the need for comprehensive ecotoxicological studies to assess the long-term effects of this compound and its derivatives. Regulatory agencies are also calling for more stringent guidelines to ensure safe handling and disposal.

In conclusion, Benzene, 1,3,5-tribromo-2,4,6-trimethoxy- (CAS: 105404-90-8) represents a multifaceted compound with significant potential across various industries. Ongoing research continues to uncover new applications and refine existing methodologies, making it a valuable subject of study for chemists, biologists, and material scientists alike. Future studies should focus on addressing the environmental and safety concerns while maximizing the compound's beneficial properties.